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Compound Name:
Molybdenum(VI) tetrachloride

oxide

Cat. No.: B083535 Get Quote

An In-depth Technical Guide to Molybdenum(VI) Tetrachloride Oxide

This guide provides a detailed overview of Molybdenum(VI) tetrachloride oxide, a compound

of interest to researchers, scientists, and professionals in drug development. It covers the

fundamental chemical properties, synthesis, and structural information.

Core Chemical Properties
Molybdenum(VI) tetrachloride oxide, also known as Molybdenum oxytetrachloride, is an

inorganic compound with the chemical formula MoOCl₄[1][2][3]. It is a thermally unstable, dark

green solid that is sensitive to moisture[2][3]. As a diamagnetic compound, it is utilized in the

preparation of other molybdenum complexes[3].

The compound typically appears as a green, hygroscopic powder or crystals[4][5][6]. It has a

melting point in the range of 100-101 °C[1][3][5]. It is soluble in benzene and carbon disulfide,

but reacts with water[3].

Quantitative Data Summary
The fundamental quantitative data for Molybdenum(VI) tetrachloride oxide is summarized in

the table below.
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Property Value References

Molecular Formula MoOCl₄ [1][2][3][4][5][6][7]

Molecular Weight 253.75 g/mol [1][2][4][5][6]

Monoisotopic Mass 253.775726 u [4]

Melting Point 100-101 °C [1][3][5]

Molecular Structure and Composition
The molecular geometry of Molybdenum(VI) tetrachloride oxide is square pyramidal with C₄ᵥ

symmetry[3]. The relationship between the compound's name, formula, and constituent

elements is illustrated in the diagram below.
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Molybdenum(VI)
Tetrachloride Oxide

Chemical Formula:
MoOCl4

has formula

Constituent Elements

is composed of

Molybdenum (Mo) Oxygen (O) Chlorine (Cl)
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Logical relationship of Molybdenum(VI) tetrachloride oxide.

Synthesis Protocols
Detailed experimental protocols for the synthesis of Molybdenum(VI) tetrachloride oxide are

not extensively available in general literature. However, established methods include:

Chlorination of Molybdenum Trioxide: This process involves the reaction of molybdenum

trioxide (MoO₃) with a chlorinating agent like thionyl chloride (SOCl₂)[3]. The reaction is as

follows: MoO₃ + 2 SOCl₂ → MoOCl₄ + 2 SO₂[3]
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Oxidation of Molybdenum Pentachloride: This method involves treating molybdenum

pentachloride (MoCl₅) with oxygen[3].

The workflow for a generalized synthesis and characterization process is depicted below.

Starting Materials
(e.g., MoO3, SOCl2)

Chemical Reaction
(e.g., Chlorination)

Isolation and Purification
of MoOCl4

Product Characterization
(e.g., Spectroscopy, X-ray Diffraction)

Pure Molybdenum(VI)
Tetrachloride Oxide

Click to download full resolution via product page

Generalized experimental workflow for MoOCl₄ synthesis.

Applications
Molybdenum(VI) tetrachloride oxide serves as a precursor for various catalysts and

composite materials. Some of its documented applications include:

As a precursor to binary metal catalysts used in the living polymerization of acetylenes[6].
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As an oxidant for the aromatization of Hantzsch-1,4-dihydropyridines[6].

As a molybdenum precursor in the preparation of Nafion-Mo composite materials, which are

used as catalysts in the synthesis of nitrones[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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